Cas no 1531692-96-2 (3-amino-1-(3-methylfuran-2-yl)propan-1-one)

• Product Name: 3-amino-1-(3-methylfuran-2-yl)propan-1-one
• CAS No: 1531692-96-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6586921
• PubChem ID: 96734153
• Update Time: 2025-10-19

3-amino-1-(3-methylfuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylfuran-2-yl)propan-1-one
• EN300-1740192
• 1531692-96-2

• Inchi： 1S/C8H11NO2/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5H,2,4,9H2,1H3
• InChI Key： AQKWZYDZVFOJBY-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CCN)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-amino-1-(3-methylfuran-2-yl)propan-1-one

Introduction to 3-amino-1-(3-methylfuran-2-yl)propan-1-one (CAS No. 1531692-96-2)

3-amino-1-(3-methylfuran-2-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, identified by the CAS number 1531692-96-2, features a combination of an amino group, an aldehyde moiety, and a 3-methylfuran substituent, which collectively contribute to its diverse chemical properties and potential biological activities. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural composition of 3-amino-1-(3-methylfuran-2-yl)propan-1-one is characterized by its ability to participate in various chemical reactions, including condensation, oxidation, and reduction processes. These reactions are pivotal in the synthesis of more complex molecules, making this compound a valuable building block in organic synthesis. The 3-methylfuran moiety introduces a degree of rigidity and electronic complexity to the molecule, which can influence its interactions with biological targets. This feature has been explored in recent studies aimed at developing new pharmacophores for drug discovery.

In recent years, there has been growing interest in the pharmacological potential of 3-amino-1-(3-methylfuran-2-yl)propan-1-one and its derivatives. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules with therapeutic implications. For instance, studies have demonstrated its utility in the preparation of compounds that exhibit antimicrobial and anti-inflammatory properties. The amino group and the aldehyde functionality provide opportunities for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

The 3-methylfuran substituent is particularly noteworthy due to its ability to modulate the electronic and steric environment of the molecule. This substituent has been shown to enhance binding affinity to certain biological receptors, making it an attractive feature for medicinal chemists seeking to design selective ligands. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-amino-1-(3-methylfuran-2-yl)propan-1-one and its derivatives with high accuracy. These predictions have guided experimental efforts, leading to the discovery of novel compounds with improved pharmacokinetic profiles.

One of the most exciting applications of 3-amino-1-(3-methylfuran-2-yl)propan-1-one is in the field of enzyme inhibition. Researchers have identified several enzymes that are critical targets for therapeutic intervention, and compounds derived from this molecule have shown promise in inhibiting these enzymes effectively. The structural features of 3-amino-1-(3-methylfuran-2-yl)propan-1-one allow it to interact with specific residues within the enzyme's active site, disrupting normal catalytic activity. This mechanism has been explored in detail through X-ray crystallography and molecular dynamics simulations, providing insights into how such molecules can be optimized for better efficacy.

The synthesis of 3-amino-1-(3-methylfuran-2-yl)propan-1-one involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the condensation of methyl 3-methylfuranate with acetone in the presence of an amine source, followed by reduction to yield the desired product. This synthetic route is efficient and scalable, making it suitable for industrial applications where large quantities of the compound are required for further processing.

Recent research has also explored green chemistry approaches to improve the synthesis of 3-amino-1-(3-methylfuran-2-yl)propan-1-one. These methods aim to minimize waste generation and reduce energy consumption without compromising yield or purity. One such approach involves catalytic hydrogenation under mild conditions, which not only improves efficiency but also aligns with sustainable chemistry principles. The adoption of such methods reflects a broader shift towards environmentally responsible chemical practices in pharmaceutical research.

The biological activity of 3-amino-1-(3-methylfuran-2-yl)propan-1-one has been further investigated through cell-based assays and animal models. Preliminary results suggest that derivatives of this compound exhibit significant potential as lead candidates for drug development. These findings have spurred interest among pharmaceutical companies looking to expand their pipelines with innovative therapeutics. The compound's ability to modulate biological pathways makes it a promising candidate for treating a variety of diseases, including neurological disorders and inflammatory conditions.

In conclusion, 3-amino-1-(3-methylfuran-2-ylopaneone) (CAS No. 1531692r96r22) is a multifaceted compound with substantial potential in pharmaceutical research and drug development。 Its unique structural features， coupled with its synthetic versatility， make it an invaluable asset for chemists working on next-generation therapeutics。 As research continues， we can expect further discoveries that will expand our understanding of this compound's applications and highlight its importance in modern medicine。